Cas no 6794-04-3 ( )

• Product Name: &nbsp
• CAS No: 6794-04-3
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 967922
• PubChem ID: 289431
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-Acetoxy-2'-benzyloxy-diethylether;
• NSC151210
• DTXSID80302478
• SCHEMBL17459104
• 6794-04-3
• NSC-151210
• AKOS024323959
• 2-[2-(benzyloxy)ethoxy]ethyl acetate
•  

• Inchi： 1S/C13H18O4/c1-12(14)17-10-9-15-7-8-16-11-13-5-3-2-4-6-13/h2-6H,7-11H2,1H3
• InChI Key： GAIAWYSTWUKJRS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCOCCOC(C)=O

Computed Properties

• Exact Mass: 238.12100
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 1.78290